BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Dihydrodaidzein-
7,4'-dimethylether

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Dihydrodaidzein-7,4'-dimethylether
CAS No.: 15236-11-0
Cat. No.: B600374
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrodaidzein-7,4'-dimethylether, a derivative of the well-known soy isoflavone daidzein,
represents a class of compounds with significant potential in pharmacological research and
drug development. As a methylated and reduced form of daidzein, its altered physicochemical
properties, such as increased lipophilicity, may lead to enhanced bioavailability and distinct
biological activities compared to its parent compound. This guide provides a comprehensive
overview of Dihydrodaidzein-7,4'-dimethylether, including its chemical identity, safety profile,
a plausible synthetic pathway, and potential research applications, offering a valuable resource
for professionals in the field.

It is important to note that Dihydrodaidzein-7,4'-dimethylether is a specific and less-common
derivative. As such, a dedicated PubChem entry and extensive safety and biological data are
not readily available. Therefore, this guide will also draw upon data from closely related
compounds, such as Dihydrodaidzein and other dimethoxy-isoflavonoids, to provide a
comprehensive and practical resource. All inferred data will be clearly indicated.
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Chemical Identity and Properties

While a specific PubChem Compound Identification (CID) for Dihydrodaidzein-7,4'-
dimethylether is not available in the PubChem database, we can identify it by its chemical
structure and systematic name: 7-methoxy-3-(4-methoxyphenyl)chroman-4-one.

The parent compound, Dihydrodaidzein, has a PubChem CID of 176907.[1][2] The addition of
two methyl groups to the hydroxyl groups at positions 7 and 4" would significantly alter its
properties.

Structural Information:
Caption: 2D structure of Dihydrodaidzein-7,4'-dimethylether.
Physicochemical Properties (Predicted):

The following table outlines the predicted physicochemical properties of Dihydrodaidzein-7,4'-
dimethylether, with comparisons to its parent compound, Dihydrodaidzein. These predictions
are based on its chemical structure and are essential for understanding its potential behavior in
biological systems and for designing experimental protocols.
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Property

Dihydrodaidzein

Dihydrodaidzein-
7,4'-dimethylether
(Predicted)

Rationale for
Prediction

Addition of two CH2

Molecular Formula C15H1204 C17H1604
groups
] Calculated based on
Molecular Weight 256.25 g/mol [1] 284.31 g/mol
the molecular formula
Methylation of
XLogP3 2.4[1][3] ~3.5-4.0 hydroxyl groups
increases lipophilicity
Hydroxyl groups are
Hydrogen Bond Y yigroup
2 0 capped by methyl
Donors
groups
Oxygen atoms in the
Hydrogen Bond
4 4 carbonyl and ether

Acceptors )
groups remain
) ) Likely has lower
Sparingly soluble in » ) o
) aqueous solubility and  Increased lipophilicity
- water, soluble in ] o o
Solubility higher solubility in reduces affinity for

organic solvents like
DMSO and ethanol.

nonpolar organic

solvents.

water.

Safety Data and Handling

As there is no specific safety data sheet (SDS) for Dihydrodaidzein-7,4'-dimethylether, a

precautionary approach based on the safety information of structurally related compounds is

imperative.

GHS Classification (Inferred):

Based on related methoxyisoflavones, the following GHS classifications should be considered

as a minimum precaution. For instance, 7,4'-Dimethoxyflavone is classified as harmful if

swallowed.[4]
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Acute Toxicity, Oral: Category 4 (Harmful if swallowed)
Skin Corrosion/Irritation: Category 2 (Causes skin irritation)

Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)

Personal Protective Equipment (PPE) and Handling:

Due to the inferred hazards, the following PPE and handling procedures are recommended:

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.
Eye/Face Protection: Wear chemical safety goggles or a face shield.
Skin Protection: Wear nitrile gloves and a lab coat. Avoid prolonged or repeated skin contact.

Respiratory Protection: If working with a powder or generating dust, use a NIOSH-approved
respirator.

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

First Aid Measures (Recommended):

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.

If on Skin: Remove contaminated clothing and wash the affected area with soap and water
for at least 15 minutes. If irritation persists, seek medical attention.

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek medical attention.

Plausible Synthetic Pathway
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A plausible and efficient synthesis of Dihydrodaidzein-7,4'-dimethylether can be envisioned
starting from commercially available precursors. The following workflow outlines a potential
synthetic route, drawing upon established methodologies for isoflavonoid synthesis.[5]

Synthetic Steps Final Product

@
i

Click to download full resolution via product page
Caption: Plausible synthetic workflow for Dihydrodaidzein-7,4'-dimethylether.
Detailed Experimental Protocol (Hypothetical):

o Deoxybenzoin Formation: React resorcinol with p-methoxyphenylacetic acid in the presence
of a Lewis acid catalyst (e.g., BF3-OEt2) to form 2,4-dihydroxy-4'-methoxy-deoxybenzoin.

o Formylation: Introduce a formyl group at the 2'-position of the deoxybenzoin using a
Vilsmeier-Haack reaction (POCI3/DMF).

e Cyclization: Induce intramolecular cyclization of the formylated deoxybenzoin using a base
(e.g., piperidine) to form 7-hydroxy-4'-methoxyisoflavone (pratensein).

» Methylation: Methylate the remaining hydroxyl group at the 7-position using a methylating
agent such as dimethyl sulfate in the presence of a base (e.g., K2CO3) to yield 7,4'-
dimethoxyisoflavone.

e Reduction: Selectively reduce the double bond of the isoflavone using catalytic
hydrogenation (e.g., H2/Pd-C) to obtain the final product, Dihydrodaidzein-7,4'-
dimethylether.
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Potential Applications in Research and Drug
Development

The structural modifications in Dihydrodaidzein-7,4'-dimethylether suggest several avenues

for research and potential therapeutic applications.

1. Enhanced Bioavailability and Metabolic Stability: The methylation of the hydroxyl groups is a
common strategy in medicinal chemistry to improve metabolic stability by preventing
glucuronidation and sulfation, which are primary routes of metabolism for phenolic compounds
like daidzein.[6] This could lead to a longer half-life and increased plasma concentrations of the
active compound.

2. Anticancer Research: Daidzein and its metabolites have been investigated for their potential
anticancer effects.[1][7] The increased lipophilicity of the dimethoxy derivative may enhance its
ability to cross cell membranes and interact with intracellular targets. Research could focus on
its effects on cell proliferation, apoptosis, and signaling pathways in various cancer cell lines.

3. Cardiovascular Health: Isoflavones are known to have beneficial effects on cardiovascular
health. Dihydrodaidzein has shown vasodilatory action.[8] The 7,4'-dimethoxy derivative could
be investigated for its effects on vascular tone, lipid metabolism, and inflammatory markers
associated with cardiovascular disease.

4. Neuroprotective Effects: Phytoestrogens are being explored for their neuroprotective
properties. The potential for Dihydrodaidzein-7,4'-dimethylether to cross the blood-brain
barrier more effectively than its hydroxylated counterparts makes it an interesting candidate for
studies on neurodegenerative diseases.

5. Signaling Pathway Modulation: The following diagram illustrates potential signaling pathways
that could be modulated by Dihydrodaidzein-7,4'-dimethylether, based on the known
activities of related isoflavonoids.
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Caption: Potential signaling pathways modulated by Dihydrodaidzein-7,4'-dimethylether.

Conclusion

Dihydrodaidzein-7,4'-dimethylether presents an intriguing subject for further investigation in
the fields of medicinal chemistry and pharmacology. While direct experimental data for this
specific compound is limited, its structural relationship to well-characterized isoflavones
provides a solid foundation for predicting its properties and potential biological activities. The
enhanced lipophilicity and metabolic stability conferred by the dimethoxy substitutions make it a
promising candidate for overcoming some of the limitations of naturally occurring
phytoestrogens. This guide serves as a foundational resource to encourage and facilitate
further research into the synthesis, characterization, and therapeutic potential of
Dihydrodaidzein-7,4'-dimethylether.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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